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Compound of Interest

Compound Name:
3-Amino-5-methylpyridine-2-

carbonitrile

Cat. No.: B581170 Get Quote

A Technical Guide to 3-Amino-5-methylpyridine-
2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Amino-5-methylpyridine-2-
carbonitrile, a heterocyclic compound of interest in medicinal chemistry and pharmaceutical

development. It details the molecule's structure, physicochemical properties, spectroscopic

data, and a detailed experimental protocol for its synthesis.

Molecular Structure and Formula
3-Amino-5-methylpyridine-2-carbonitrile, with the CAS Number 1001635-30-8, is a

substituted pyridine derivative.[1][2][3][4][5] Its structure incorporates an amino group at

position 3, a methyl group at position 5, and a nitrile group at position 2 of the pyridine ring.

This arrangement of functional groups makes it a versatile building block in organic synthesis.

The molecular formula has been determined to be C₇H₇N₃, with a corresponding molecular

weight of approximately 133.15 g/mol .[2][4][6]

Figure 1: Logical diagram of 3-Amino-5-methylpyridine-2-carbonitrile structure.
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Physicochemical Properties
The compound is typically supplied as a solid, with its appearance varying from a white solid to

brown crystals, likely depending on the purity.[1][3] Key physical and chemical data are

summarized below.

Property Value Reference

CAS Number 1001635-30-8 [1][2][3]

Molecular Formula C₇H₇N₃ [2][4]

Molecular Weight 133.15 g/mol [2][4]

Appearance
White solid / Brown crystalline

solid
[1][3]

Melting Point 154 °C [3]

Purity 97-99% [1][2]

Storage
Keep in a dark, cool, dry, and

sealed container (2-8°C)
[2][4]

Spectroscopic Data for Structural Elucidation
Spectroscopic data are critical for confirming the identity and purity of the synthesized

compound. The following table summarizes the reported nuclear magnetic resonance (NMR)

and infrared (IR) spectral data.
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Spectroscopy Type Parameters & Peaks Reference

¹H NMR

(400 MHz, CDCl₃) δ: 7.93 (d,

1H, J = 2.4 Hz, H-arom), 6.93

(d, 1H, J = 2.4 Hz, H-arom),

4.37 (br s, 2H, NH₂), 2.34 (s,

3H, CH₃)

[3]

¹³C NMR

(101 MHz, CDCl₃) δ: 146.3

(Cq), 142.2 (CH), 138.6 (Cq),

122.6 (CH), 116.3 (CN), 114.9

(CH), 28.7 (CH₃)

[3]

Infrared (IR)

(Diamond ATR, cm⁻¹) ν: 3404

(N-H stretch), 2216 (C≡N

stretch), 1600, 1465, 1339,

1230, 858, 739

[3]

Experimental Protocols
A documented method for synthesizing 3-Amino-5-methylpyridine-2-carbonitrile involves a

palladium-catalyzed cyanation reaction starting from 2-chloro-5-methylpyridin-3-amine.[3]

Reactants and Reagents:

2-chloro-5-methylpyridin-3-amine (1.0 g, 7 mmol, 1 eq.)

Zinc Cyanide (Zn(CN)₂) (821 mg, 7 mmol, 1 eq.)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (405 mg, 0.35 mmol, 0.05 eq.)

Anhydrous N,N-dimethylformamide (DMF) (15 mL)

Eluent for Chromatography: Ethyl acetate/petroleum ether (2:8 v/v)

Methodology:

Under an argon atmosphere, dissolve 1.0 g of 2-chloro-5-methylpyridin-3-amine in 15 mL of

anhydrous DMF in a 20 mL reaction vial.
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Add 821 mg of zinc cyanide to the solution.

Degas the reaction system for 10 minutes.

Add 405 mg of the palladium catalyst, Pd(PPh₃)₄.

Heat the reaction mixture to 105 °C and maintain stirring at this temperature for 20 hours.

Upon completion, cool the mixture and filter it through diatomaceous earth to remove the

catalyst.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with an eluent mixture of

ethyl acetate/petroleum ether (2/8, v/v).

The process yields the target compound as a white solid with a reported yield of 65%.[3]
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Dissolve 2-chloro-5-methylpyridin-3-amine
in anhydrous DMF under Argon

Add Zinc Cyanide & Degas System

Add Pd(PPh₃)₄ Catalyst

Heat at 105°C for 20 hours

Filter through Diatomaceous Earth
& Concentrate Filtrate

Silica Gel Column Chromatography

Final Product: 3-Amino-5-methylpyridine-2-carbonitrile
(65% Yield)

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 3-Amino-5-methylpyridine-2-carbonitrile.

Applications in Drug Development
3-Amino-5-methylpyridine-2-carbonitrile serves as a key reactant in the synthesis of

advanced pharmaceutical intermediates. Notably, it has been utilized in the preparation of a

new series of orally bioavailable chemokine receptor 9 (CCR9) antagonists.[3] These
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antagonists have potential therapeutic applications for treating inflammatory bowel disease

(IBD).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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